Cas no 107550-74-3 (2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)-)

• Product Name: 2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)-
• CAS No: 107550-74-3
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 150468
• PubChem ID: 453099
• Update Time: 2025-04-19

2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)-
• [(2S,5R)-5-(2-aminopurin-9-yl)oxolan-2-yl]methanol
• 2-Amino-ddP
• AC1L9QR2
• CHEMBL439750
• iso-2',3'-dideoxyadenosine
• NSC628953
• SureCN9153085
• DTXSID70148084
• SCHEMBL9153085
• 2-Amino-9-(.beta.-D-2,3-dideoxyribofuranosyl)purine
• 107550-74-3
• 2-Amino-9-(beta-D-2,3-dideoxyribofuranosyl)purine
• [(2S,5R)-5-(2-aminopurin-9-yl)tetrahydrofuran-2-yl]methanol
• NSC 628953

• Inchi： 1S/C10H13N5O2/c11-10-12-3-7-9(14-10)15(5-13-7)8-2-1-6(4-16)17-8/h3,5-6,8,16H,1-2,4H2,(H2,11,12,14)/t6-,8+/m0/s1
• InChI Key： HXUIKBBUGWIQMV-POYBYMJQSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C=NC(N)=NC1=2

Computed Properties

• Exact Mass: 235.107
• Monoisotopic Mass: 235.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 570.8°Cat760mmHg
• Flash Point: 299°C
• Refractive Index: 1.822
• PSA: 99.81000
• LogP: 0.00850